2-Ethoxy-2-methyl-4,4-diphenyl-1,3-dioxolane

• CAS No.: 61562-17-2
• Molecular Formula: C18H20O3
• Molecular Weight: 284.3 g/mol
• IUPAC Name: 2-ethoxy-2-methyl-4,4-diphenyl-1,3-dioxolane
• InChI: InChI=1S/C18H20O3/c1-3-19-17(2)20-14-18(21-17,15-10-6-4-7-11-15)16-12-8-5-9-13-16/h4-13H,3,14H2,1-2H3
• InChI Key: PFZIUQFOWZKBEC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1(OCC(O1)(C2=CC=CC=C2)C3=CC=CC=C3)C

Description

2-Ethoxy-2-methyl-4,4-diphenyl-1,3-dioxolane is an organic compound belonging to the class of dioxolanes. Dioxolanes are heterocyclic acetals with a five-membered ring containing two oxygen atoms. This compound is characterized by its unique structure, which includes ethoxy and methyl groups attached to a dioxolane ring with two phenyl groups.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Ethoxy-2-methyl-4,4-diphenyl-1,3-dioxolane typically involves the acetalization of aldehydes or ketones with ethylene glycol in the presence of an acid catalyst. The reaction is carried out under reflux conditions, often using toluene as